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Compound of Interest

Compound Name: (-)-Afzelechin

CAS No.: 19879-28-8

Cat. No.: B15594027

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-Afzelechin is a flavan-3-ol, a type of flavonoid with potential antioxidant and various other

pharmacological properties. Structurally, it is characterized by a dihydroxylated A-ring and a

monohydroxylated B-ring. Mass spectrometry is a critical analytical technique for the structural

elucidation and quantification of (-)-afzelechin in various matrices, including plant extracts and

biological samples. Understanding its fragmentation pattern is essential for accurate

identification and differentiation from other isomeric flavonoids. These application notes provide

a detailed overview of the mass spectrometric behavior of (-)-afzelechin and standardized

protocols for its analysis.

Molecular Structure
Systematic Name: (2R,3S)-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol

Molecular Formula: C₁₅H₁₄O₅
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Monoisotopic Mass: 274.0841 g/mol

Mass Spectrometry Data
ESI-MS Analysis (Negative Ion Mode)
Electrospray ionization (ESI) in the negative ion mode is commonly employed for the analysis

of flavonoids like (-)-afzelechin due to the acidic nature of the phenolic hydroxyl groups.

Table 1: Precursor and Product Ions of (-)-Afzelechin in Negative Ion Mode ESI-MS/MS.

Precursor Ion
(m/z)

Proposed
Formula

Adduct
Major
Fragment Ions
(m/z)

Neutral Loss

273.1 [C₁₅H₁₃O₅]⁻ [M-H]⁻ 257 H₂O (18 Da)

167 C₇H₆O₂ (122 Da)

Note: The chirality at C3 cannot be distinguished by mass spectrometry alone; therefore, the

data is applicable to both afzelechin and its epimer, epiafzelechin.[1]

Fragmentation Mechanisms
The fragmentation of the [M-H]⁻ ion of (-)-afzelechin primarily proceeds through characteristic

pathways for flavan-3-ols.

Loss of Water: A common initial fragmentation step involves the neutral loss of a water

molecule (H₂O) from the precursor ion, resulting in the fragment at m/z 257.[1]

Retro-Diels-Alder (RDA) Fission: This is a characteristic fragmentation for flavonoids,

involving the cleavage of the C-ring. While not explicitly detailed for the monomer in the

provided search results, it's a known pathway.

Heterocyclic Ring Fission (HRF): This involves cleavage of the heterocyclic C-ring, leading to

various product ions.
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Quinone Methide (QM) Cleavage: This mechanism is particularly relevant when afzelechin is

a subunit in proanthocyanidin oligomers, leading to the cleavage of the interflavan bond.[2]

[3]

When part of a larger proanthocyanidin, such as a dimer or trimer, the afzelechin unit can be

identified through specific neutral losses or the observation of its monomeric fragment ion. For

instance, in the MS/MS of a proanthocyanidin containing an (epi)afzelechin unit, a fragment

corresponding to the loss of this unit (272 Da) may be observed.[4]

Experimental Protocols
Sample Preparation

Standard Preparation: Prepare a stock solution of (-)-afzelechin standard in methanol or a

mixture of methanol and water at a concentration of 1 mg/mL. Prepare serial dilutions to the

desired concentration range (e.g., 1-1000 ng/mL) using the mobile phase as the diluent.

Plant Extract Preparation:

Homogenize the plant material.

Perform a solid-liquid extraction with a suitable solvent (e.g., 80% methanol in water).

Centrifuge the extract to remove solid debris.

The supernatant can be further purified using solid-phase extraction (SPE) if necessary to

remove interfering compounds.

Filter the final extract through a 0.22 µm syringe filter before injection.

Liquid Chromatography-Mass Spectrometry (LC-MS)
Method

Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system coupled to a mass spectrometer with

an ESI source (e.g., Q-TOF, Ion Trap, or Triple Quadrupole).
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Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 mm i.d. x 100 mm, 1.8

µm particle size) is suitable for separation.

Mobile Phase:

A: 0.1% formic acid in water

B: 0.1% formic acid in acetonitrile

Gradient Elution:

0-1 min: 5% B

1-10 min: 5-40% B

10-12 min: 40-95% B

12-14 min: 95% B

14-15 min: 95-5% B

15-20 min: 5% B (re-equilibration)

Flow Rate: 0.3 mL/min

Injection Volume: 2-5 µL

Column Temperature: 40 °C

Mass Spectrometry Parameters
Ionization Mode: ESI Negative

Capillary Voltage: 3.0-4.0 kV

Drying Gas (N₂) Flow: 8-12 L/min

Drying Gas Temperature: 300-350 °C
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Nebulizer Pressure: 30-45 psi

Scan Range (MS1): m/z 100-1000

Product Ion Scan (MS/MS):

Precursor Ion: m/z 273.1

Collision Energy: 10-30 eV (optimization may be required)

Visualizations
Experimental Workflow
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Caption: Workflow for the analysis of (-)-Afzelechin using LC-MS/MS.

Fragmentation Pathway of (-)-Afzelechin

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15594027/docs?utm_src=pdf-body-img#application-notes-and-protocols-mass-spectrometry-fragmentation-of-afzelechin
https://www.benchchem.com/product/b15594027/docs?utm_src=pdf-body#application-notes-and-protocols-mass-spectrometry-fragmentation-of-afzelechin
https://www.benchchem.com/product/b15594027/docs?utm_src=pdf-body#application-notes-and-protocols-mass-spectrometry-fragmentation-of-afzelechin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594027?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[M-H]⁻
m/z 273.1

[M-H-H₂O]⁻
m/z 257

- H₂O

[C₇H₅O₄]⁻
m/z 167

- C₇H₆O₂

(HRF/RDA)

Click to download full resolution via product page

Caption: Proposed fragmentation pathway for the [M-H]⁻ ion of (-)-Afzelechin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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